Cas no 931083-05-5 (2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 931083-05-5
• MF: C₁₅H₁₄N₂O₂S₂
• MW: 318.413860797882
• CID: 5331697
• Update Time: 2025-06-08

2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methoxybenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
• 2-[(3-methoxyphenyl)methylsulfanyl]-3-methylthieno[3,2-d]pyrimidin-4-one
• 2-{[(3-methoxyphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• STL125711
• Z194577024
• 2-((3-methoxybenzyl)thio)-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
• 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno3,2-dpyrimidin-4-one

• Inchi： 1S/C15H14N2O2S2/c1-17-14(18)13-12(6-7-20-13)16-15(17)21-9-10-4-3-5-11(8-10)19-2/h3-8H,9H2,1-2H3
• InChI Key： KLSDDPXIWKXXQI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)OC)C1=NC2C=CSC=2C(N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 430
• XLogP3: 3.3
• Topological Polar Surface Area: 95.4

Additional information on 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno3,2-dpyrimidin-4-one

Introduction to 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 931083-05-5)

2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 931083-05-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, antiviral, and anti-inflammatory properties.

The core structure of 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one consists of a thienopyrimidine ring system substituted with a methylsulfanyl group and a 3-methoxyphenylmethyl moiety. The thienopyrimidine scaffold is a privileged structure in drug discovery, often found in clinically approved drugs and drug candidates. The presence of the methylsulfanyl and 3-methoxyphenylmethyl groups imparts additional chemical diversity and biological activity to the molecule.

Recent studies have highlighted the potential of 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one as an anticancer agent. In vitro assays have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory activity is attributed to its ability to modulate the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic profile of 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one has been studied in detail. It exhibits good oral bioavailability and a favorable distribution profile, making it a promising candidate for further development as an oral therapeutic agent. The compound is metabolically stable and does not show significant toxicity at therapeutic concentrations.

In terms of chemical synthesis, 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one can be synthesized through a multi-step process involving the condensation of appropriate thiosemicarbazide derivatives with substituted benzaldehydes followed by cyclization reactions. The synthetic route is scalable and suitable for large-scale production.

The safety profile of 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with advanced solid tumors.

In conclusion, 2-{(3-methoxyphenyl)methylsulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 931083-05-5) is a promising compound with a unique chemical structure and a broad spectrum of biological activities. Its potential as an anticancer and anti-inflammatory agent makes it an attractive candidate for further development in the pharmaceutical industry. Ongoing research aims to fully elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.